N-(alpha,alpha-dimethylbenzyl)-3-aminopropionamide

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 3-amino-N-(2-phenylpropan-2-yl)propanamide
• InChI: InChI=1S/C12H18N2O/c1-12(2,14-11(15)8-9-13)10-6-4-3-5-7-10/h3-7H,8-9,13H2,1-2H3,(H,14,15)
• InChI Key: WZOIBKGEEGONNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)NC(=O)CCN

Description

N-(alpha,alpha-dimethylbenzyl)-3-aminopropionamide is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.5 g of palladium-on-carbon were suspended in a solution of 4.51 g of N-(α,α-dimethylbenzyl)-3-(benzyloxycarbonylamino)propionamide (prepared as described in Preparation 2) in 110 ml of an 8:2:1 by volume mixture in methanol, acetic acid and water, and then hydrogen was passed through the solution for 4 hours at room temperature under normal atmospheric pressure. Undissolved materials were filtered off, the pH was adjusted to a value of 10 by the addition of a 10% w/v aqueous solution of sodium hydroxide, and then the mixture was extracted with 150 ml of ethyl acetate. The solution was washed with a saturated aqueous sodium chloride solution, dried over anhydrous sodium sulfate and concentrated by evaporation under reduced pressure to give 2.3 g of the title compound as an oil.